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Compound of Interest

Compound Name: Unc569

Cat. No.: B15544102

Disclaimer: Specific disposal instructions for Unc569 are not readily available in public
documentation. One supplier has noted that a Safety Data Sheet (SDS) is not required under
Regulation (EC) No. 1907/2006 (REACH), which suggests the substance is not classified as
hazardous. However, as a matter of prudent practice, all chemical reagents should be handled
and disposed of with care. The following procedures are based on general best practices for
the disposal of non-hazardous chemical waste in a laboratory setting. It is imperative to consult
with your institution's Environmental Health and Safety (EHS) department for guidance specific
to your location and regulations before proceeding.

Unc569 is a potent, reversible, and ATP-competitive inhibitor of the Mer receptor tyrosine
kinase.[1] It is supplied as a beige powder or solid.[1] Understanding its physical and chemical
properties is essential for safe handling and disposal.

Unc569 Properties for Handling and Disposal
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Property Data Source(s)
Physical Form Beige Powder/Solid
Storage Class 11 - Combustible Solids

DMSO: 0.2 mg/mL to 100
mg/mLDMF: 2.5

Solubility mg/mLEthanol: 2 mg/mLWater:
2.5 mg/mL (with gentle

warming)

Store at 2-8°C. Following
reconstitution, aliquot and

Storage freeze at -20°C. Stock
solutions are stable for up to 6
months at -20°C.

Experimental Protocols for Disposal

The following protocols provide a step-by-step guide for the disposal of Unc569 in its various
forms within a laboratory setting.

Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure you are wearing the appropriate PPE:
o Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)

o Laboratory coat

Protocol 1: Disposal of Unused or Expired Solid Unc569

e Consult EHS: Confirm with your institution's EHS department that Unc569 can be disposed
of as non-hazardous solid chemical waste.
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» Containerization: Place the vial containing the solid Unc569 into a larger, sealable container
clearly labeled "Non-Hazardous Chemical Waste for Disposal.”

e Labeling: On the outer container, list the chemical name ("Unc569") and approximate
guantity.

e Waste Pickup: Arrange for disposal through your institution's hazardous waste program. Do
not dispose of solid chemicals in the regular trash.

Protocol 2: Disposal of Liquid Waste Containing Unc569

This protocol applies to solutions of Unc569 in solvents like DMSO, DMF, or ethanol.

Waste Stream ldentification: Liquid waste containing Unc569 should be collected as
chemical waste. Do not pour solutions down the sink unless explicitly approved by your
institution's EHS for non-hazardous, small-quantity aqueous solutions. Given the organic
solvents used for Unc569, sink disposal is generally not appropriate.

Containerization: Collect all liquid waste containing Unc569 in a dedicated, compatible, and
properly sealed waste container. The container should be clearly labeled "Hazardous Waste"
or "Chemical Waste" as per your institution's policy.

Labeling: The waste container must be labeled with the full chemical names of all
constituents (e.g., "Unc569, Dimethyl Sulfoxide") and their approximate percentages.

Storage: Store the sealed waste container in a designated satellite accumulation area until it
is collected by EHS personnel.

Protocol 3: Decontamination and Disposal of Empty
Unc569 Vials

e |nitial Decontamination: Rinse the empty vial three times with a solvent in which Unc569 is
soluble (e.g., DMSO or ethanol).

e Rinsate Collection: Collect the solvent rinsate in the appropriate liquid chemical waste
container as described in Protocol 2.
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» Final Cleaning: After the solvent rinse, wash the vial with soap and water.

o Disposal: Deface or remove the original label to prevent misidentification. The clean, triple-
rinsed vial can typically be disposed of in a designated laboratory glass waste container.

Protocol 4: Disposal of Contaminated Labware

Items such as gloves, pipette tips, and paper towels that have come into contact with Unc569
should be disposed of as follows:

» Solid Waste Collection: Place all contaminated solid waste into a designated container lined
with a plastic bag.

e Labeling: Label the container or bag as "Solid Chemical Waste" or as directed by your EHS
department.

o Disposal: This waste should be disposed of through your institution's chemical waste stream,
not in the regular or biohazardous trash.

Mandatory Visualization: Unc569 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Unc569 and associated materials in a laboratory setting.
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Unc569 Disposal Workflow
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Caption: Workflow for the segregation and disposal of Unc569 laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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